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Compound of Interest

Compound Name: 2-(2-phenylethyl)benzamide
Cat. No.: B5242567
Get Quote

Executive Summary

ortho-(2-Phenylethyl)benzamide (CAS: 36795-31-0) is a disubstituted benzene derivative
featuring a primary amide group at position 1 and a 2-phenylethyl chain at position 2. Unlike its
more common isomer, N-phenethylbenzamide (a known impurity of Solifenacin), this
compound serves as a critical carbon-framework precursor for dihydroisoquinolin-1(2H)-ones
and related alkaloid scaffolds.

This guide delineates the structural architecture, validated synthetic pathways, and medicinal
utility of the ortho-isomer, providing researchers with the precise data required for scaffold
utilization in drug discovery.

Chemical Identity & Structural Architecture[1]
Nomenclature & Identification

It is imperative to distinguish the ortho-substituted isomer (C-linked) from the N-substituted
isomer (N-linked).
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ortho-(2- _
. N-(2-Phenylethyl)benzamide
Feature Phenylethyl)benzamide
(Common Isomer)

(Target)
CAS Number 36795-31-0 3278-14-6
IUPAC Name 2-(2-phenylethyl)benzamide N-(2-phenylethyl)benzamide

o Ring C2 attached to Ethyl Amide Nitrogen attached to

Connectivity ) .

chain Ethyl chain
Formula CisH1sNO CisH1sNO
Mol.[1][2][3][4][5][6][7] Weight 225.29 g/mol 225.29 g/mol
SMILES NC(=0O)clcceccclCCc2ccccec2 0O=C(clccceccl)NCCc2cceec?2

Structural Analysis

The molecule consists of two benzene rings connected by a flexible ethylene (-CH2-CH2-)
bridge, with a primary amide group locked in the ortho position relative to the bridge.

» Conformational Flexibility: The ethylene bridge allows the distal phenyl ring to adopt multiple
conformations relative to the benzamide core. However, steric repulsion between the amide
carbonyl and the ortho-methylene group restricts rotation, favoring a twisted conformation
that minimizes A(1,3) strain.

 Intramolecular Interactions: The primary amide protons (

) can act as hydrogen bond donors. In the ortho configuration, there is a potential for weak

-hydrogen bonding between the amide protons and the distal phenyl ring if the chain folds
back (a "scorpion” conformation), though this is solvent-dependent.

Synthetic Pathways[5]

The synthesis of ortho-(2-phenylethyl)benzamide requires constructing the carbon-carbon bond
at the ortho position or modifying a pre-existing ortho-substituted scaffold.
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Route A: The Heck Coupling & Hydrogenation
(Preferred)

This route is favored for its modularity, allowing different styrene derivatives to be coupled to
the benzamide core.

Step 1: Heck Coupling Reaction of 2-iodobenzamide with styrene using a Palladium catalyst
yields (E)-2-styrylbenzamide.

e Reagents:

(5 mol%),

, DMF,

o Mechanism:[4] Oxidative addition of Pd(0) to the aryl iodide, syn-insertion of styrene, and
-hydride elimination.

Step 2: Catalytic Hydrogenation Reduction of the alkene moiety to the alkane.

e Reagents:

(1 atm), 10% Pd/C, MeOH/EtOAc.

e Outcome: Quantitative conversion to 2-(2-phenylethyl)benzamide.[1]

Route B: Amidation of 2-(2-Phenylethyl)benzoic Acid

This route utilizes the carboxylic acid precursor, which may be derived from the reduction of
phthalides or ortho-lithiation strategies.

 Activation: Convert 2-(2-phenylethyl)benzoic acid to the acid chloride using thionyl chloride (

) or oxalyl chloride.
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o Amidation: Treat the crude acid chloride with aqgueous ammonia (

) or ammonia gas in dichloromethane.

Visualization of Synthesis Logic
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Figure 1: Convergent synthetic pathways for the production of ortho-(2-phenylethyl)benzamide.

Medicinal Chemistry & Applications
Isoquinolinone Precursor

The primary utility of ortho-(2-phenylethyl)benzamide lies in its ability to undergo cyclization to
form 3,4-dihydroisoquinolin-1(2H)-one derivatives.

* Mechanism: Oxidative cyclization (often metal-catalyzed) or Hofmann-type rearrangements
can engage the amide nitrogen with the ethyl side chain (typically requiring functionalization
of the chain, e.g., via radical pathways) to close the ring.

Pharmacophore Scaffold
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The 2-phenylethylbenzamide motif mimics the spatial arrangement of the biphenyl and
benzamide pharmacophores found in:

» Kinase Inhibitors: Used as a linker in Type Il kinase inhibitors where the amide forms key H-
bonds with the hinge region or the DFG motif.

e GPCR Ligands: The flexible linker allows the two aromatic systems to occupy adjacent
hydrophobic pockets in receptors such as the Dopamine D2 or Muscarinic receptors.

Analytical Characterization Profile

To validate the synthesis of ortho-(2-phenylethyl)benzamide, the following spectral data is
expected.
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Technique

Expected Signal / .
o Assignment
Characteristic

1H NMR (DMSO-ds)

Aromatic protons (Benzamide
7.20-7.50 (m, 9H) + Phenyl)

7.60, 8.00 (br s, 2H)

Amide

protons (distinct broad

singlets)

2.80-2.95 (m, 4H)

Ethylene bridge (

), typically two multiplets

13C NMR

Carbonyl (
~170 ppm
)

~35-38 ppm

Aliphatic carbons (Methylene
bridge)

IR Spectroscopy

N-H stretching (Primary amide

3350, 3180 cm™1
doublet)

1650 cm™?

C=0 stretching (Amide | band)

Mass Spectrometry

m/z 226.12 Protonated molecular ion
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« Application (Thiazole Derivatives): Fancelli, D., et al. (2001). 2-Amino-thiazole derivatives,
process for their preparation, and their use as antitumor agents.[2][7][12] U.S. Patent
7,037,929.[2] (Cites 2-phenethylbenzamide as intermediate).[2][3][8][12] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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